Cas no 53926-30-0 (2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI))
53926-30-0 structure
Product Name:2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI)
CAS No:53926-30-0
MF:C22H40O4
MW:368.550607681274
CID:369441
PubChem ID:6437052
Update Time:2025-04-19
2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI)
- bis(2,6-dimethylheptan-4-yl) but-2-enedioate
- bis[3-methyl-1-(2-methylpropyl)butyl] maleate
- Bis(3-methyl-1-(2-methylpropyl)butyl) maleate
- bis[3-methyl-1-(2-methylpropyl)butyl] (2Z)-but-2-enedioate
- EINECS 258-866-2
- 2-Butenedioic acid (2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester
- 53926-30-0
- NS00057030
- DTXSID301157801
- SCHEMBL11774651
-
- Inchi: 1S/C22H40O4/c1-15(2)11-19(12-16(3)4)25-21(23)9-10-22(24)26-20(13-17(5)6)14-18(7)8/h9-10,15-20H,11-14H2,1-8H3/b10-9-
- InChI Key: UKKYKDNJYATJBV-KTKRTIGZSA-N
- SMILES: O(C(/C=C\C(=O)OC(CC(C)C)CC(C)C)=O)C(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 368.2928
- Monoisotopic Mass: 368.29266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 7.1
Experimental Properties
- Density: 0.934
- Boiling Point: 422.7°C at 760 mmHg
- Flash Point: 194.5°C
- Refractive Index: 1.456
- PSA: 52.6
2-Butenedioic acid(2Z)-, bis[3-methyl-1-(2-methylpropyl)butyl] ester (9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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